Cas no 822-84-4 (thiophene, 3-nitro-)

thiophene, 3-nitro- structure
thiophene, 3-nitro- structure
Product Name:thiophene, 3-nitro-
CAS No:822-84-4
MF:C4H3NO2S
MW:129.137119531631
CID:987650
PubChem ID:69974
Update Time:2025-04-20

thiophene, 3-nitro- Chemical and Physical Properties

Names and Identifiers

    • thiophene, 3-nitro-
    • 3-NITROTHIOPHENE
    • 3-Nitro-thiophen
    • 3-nitro-thiophene
    • EINECS 212-502-9
    • Thiophene,3-nitro
    • InChI=1/C4H3NO2S/c6-5(7)4-1-2-8-3-4/h1-3
    • BRN 0110656
    • 5UYG7DDL72
    • SCHEMBL827990
    • FT-0717967
    • AKOS000282449
    • AI-942/25121011
    • 5-17-01-00313 (Beilstein Handbook Reference)
    • DTXSID10231621
    • SIPCFXFCVTUAID-UHFFFAOYSA-N
    • CS-0456009
    • NS00038182
    • 822-84-4
    • DB-083110
    • Inchi: 1S/C4H3NO2S/c6-5(7)4-1-2-8-3-4/h1-3H
    • InChI Key: SIPCFXFCVTUAID-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 128.98800
  • Monoisotopic Mass: 128.98844951g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 74.1Ų

Experimental Properties

  • Density: 1.426 (estimate)
  • Melting Point: 78.5°C
  • Boiling Point: 225°C
  • Refractive Index: 1.5130 (estimate)
  • PSA: 74.06000
  • LogP: 2.17950
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